![molecular formula C8H8BrNO4S B6181821 4-bromo-2-methyl-5-sulfamoylbenzoic acid CAS No. 176309-03-8](/img/no-structure.png)
4-bromo-2-methyl-5-sulfamoylbenzoic acid
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Description
“4-bromo-2-methyl-5-sulfamoylbenzoic acid” is a chemical compound . Unfortunately, there is limited information available about this specific compound. It’s important to note that the compound’s properties and characteristics can be influenced by its functional groups, which include a bromo group, a methyl group, a sulfamoyl group, and a carboxylic acid group .
Molecular Structure Analysis
The molecular structure of a compound is determined by the arrangement of its atoms and the chemical bonds that hold the atoms together. The compound “this compound” would have a complex structure due to the presence of different functional groups .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not detailed in the available resources. These properties could include melting point, boiling point, density, and solubility .Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2-methyl-5-sulfamoylbenzoic acid involves the sulfonation of 4-bromo-2-methyl-5-nitrobenzoic acid followed by reduction of the nitro group to an amine and subsequent sulfonamide formation.", "Starting Materials": [ "4-bromo-2-methyl-5-nitrobenzoic acid", "Sulfuric acid", "Sodium nitrite", "Sodium sulfite", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 4-bromo-2-methyl-5-nitrobenzoic acid in concentrated sulfuric acid and cool the solution to 0-5°C.", "Step 2: Add a solution of sodium nitrite in water dropwise to the cooled solution while stirring. Maintain the temperature at 0-5°C for 30 minutes.", "Step 3: Add a solution of sodium sulfite in water to the reaction mixture to quench excess nitrite.", "Step 4: Dilute the reaction mixture with water and extract the product with ethyl acetate.", "Step 5: Concentrate the organic layer and dissolve the residue in ethanol.", "Step 6: Add sodium hydroxide to the ethanol solution and heat the mixture to reflux for 2 hours.", "Step 7: Cool the reaction mixture and acidify with hydrochloric acid.", "Step 8: Extract the product with ethyl acetate and wash the organic layer with sodium bicarbonate solution and water.", "Step 9: Dry the organic layer over sodium sulfate and concentrate the solution.", "Step 10: Dissolve the residue in water and add sodium bicarbonate to adjust the pH to 8-9.", "Step 11: Add sulfamic acid to the solution and heat the mixture to reflux for 2 hours.", "Step 12: Cool the reaction mixture and filter the product.", "Step 13: Wash the product with water and dry it to obtain 4-bromo-2-methyl-5-sulfamoylbenzoic acid." ] } | |
176309-03-8 | |
Molecular Formula |
C8H8BrNO4S |
Molecular Weight |
294.12 g/mol |
IUPAC Name |
4-bromo-2-methyl-5-sulfamoylbenzoic acid |
InChI |
InChI=1S/C8H8BrNO4S/c1-4-2-6(9)7(15(10,13)14)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)(H2,10,13,14) |
InChI Key |
OCKAOPGAXCSZIV-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1C(=O)O)S(=O)(=O)N)Br |
Purity |
95 |
Origin of Product |
United States |
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